Cas no 1680-51-9 (6-Methyl-1,2,3,4-tetrahydronaphthalene)

6-Methyl-1,2,3,4-tetrahydronaphthalene is a partially hydrogenated naphthalene derivative with a methyl substituent at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its partially saturated structure enhances stability while retaining reactivity for further functionalization. The methyl group introduces steric and electronic effects, enabling selective modifications. The compound is typically synthesized via catalytic hydrogenation of 6-methylnaphthalene or related precursors. Its balanced lipophilicity and moderate volatility make it suitable for applications requiring controlled release or solubility. Handling requires standard precautions for aromatic hydrocarbons, including proper ventilation and protective equipment.
6-Methyl-1,2,3,4-tetrahydronaphthalene structure
1680-51-9 structure
Product Name:6-Methyl-1,2,3,4-tetrahydronaphthalene
CAS No:1680-51-9
MF:C11H14
MW:146.228863239288
MDL:MFCD00216194
CID:161473
PubChem ID:15514
Update Time:2025-10-12

6-Methyl-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-1,2,3,4-tetrahydronaphthalene
    • 6-Methyl tetraline
    • Naphthalene,1,2,3,4-tetrahydro-6-methyl-
    • 6-Methyltetraline1000µg
    • 6-Methyltetralin
    • 2-methyl-5,6,7,8-tetrahydronaphthalene
    • 6-methyl-1,2,3,4-tetrahydro-naphthalene
    • 1,2,3,4-Tetrahydro-6-methyl-naphthalene
    • 6-Methyl-(1,2,3,4-tetrahydronaphthalene)
    • Naphthalene, 6-methyl-1,2,3,4-tetrahydro-
    • 6-METHYLTETRALINE
    • Naphthalene, 1,2,3,4-tetrahydro-6-methyl-
    • IVIDJLLPQYHHLM-UHFFFAOYSA-N
    • 6-Methylteralin
    • NSC66994
    • FCH840461
    • 6-Methyl-1,3,4-tetrahydronaphthalene
    • 1,2,3,4-tetrahydro-6-methylnaphthalene
    • 6-Methyl-[1,3,4-tetrahydronaphthalene]
    • Naphthalene,2,3,4-tetrahydro-6-methyl-
    • 2-methyl-5,6,7,8-tetrahydro-naphthal
    • NSC 66994
    • 1680-51-9
    • DTXSID30168460
    • C11H14
    • I10992
    • InChI=1/C11H14/c1-9-6-7-10-4-2-3-5-11(10)8-9/h6-8H,2-5H2,1H
    • MFCD00216194
    • CS-0173223
    • 6-Methyl-1 pound not2 pound not3 pound not4-tetrahydronaphthalene
    • 2-methyl-5,6,7,8-tetrahydro-naphthalene
    • NSC-66994
    • FT-0692920
    • AKOS006273346
    • DS-16486
    • DB-359568
    • MDL： MFCD00216194
    • Inchi： 1S/C11H14/c1-9-6-7-10-4-2-3-5-11(10)8-9/h6-8H,2-5H2,1H3
    • InChI Key： IVIDJLLPQYHHLM-UHFFFAOYSA-N
    • SMILES： C1CC2C=C(C)C=CC=2CC1

Computed Properties

  • Exact Mass: 146.11000
  • Monoisotopic Mass: 146.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.9537
  • Melting Point: -40°C
  • Boiling Point: 225.87°C (estimate)
  • Refractive Index: 1.5357
  • PSA: 0.00000
  • LogP: 2.87380

6-Methyl-1,2,3,4-tetrahydronaphthalene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

6-Methyl-1,2,3,4-tetrahydronaphthalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM127849-1g
6-methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9 98%
1g
 $234 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HM004-50mg
6-Methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9 98%
50mg
 315.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HM004-200mg
6-Methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9 98%
200mg
 788.0CNY 2021-07-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M79460-100mg
6-Methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9
100mg
 ¥820.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M79460-25mg
6-Methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9
25mg
 ¥350.0 2021-09-04
Chemenu
CM127849-1g
6-methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9 98%
1g
 $*** 2023-03-30
eNovation Chemicals LLC
D504026-1g
6-METHYL-1,2,3,4-TETRAHYDRONAPHTHALENE
 1680-51-9 95%
1g
 $345 2024-05-24
eNovation Chemicals LLC
D504026-5g
6-METHYL-1,2,3,4-TETRAHYDRONAPHTHALENE
 1680-51-9 95%
5g
 $950 2024-05-24
Chemenu
CM127849-100mg
6-methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9 98%
100mg
 $*** 2023-03-30
Chemenu
CM127849-250mg
6-methyl-1,2,3,4-tetrahydronaphthalene
 1680-51-9 98%
250mg
 $*** 2023-03-30

6-Methyl-1,2,3,4-tetrahydronaphthalene Related Literature

Related Categories

1680-51-9 (6-Methyl-1,2,3,4-tetrahydronaphthalene) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.